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Compound of Interest

Compound Name: HC-067047 hydrochloride

Cat. No.: B1488082 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information and guidance on the stability of HC-067047
hydrochloride in solution. Adherence to proper storage and handling protocols is critical to

ensure the integrity and performance of this potent and selective TRPV4 channel antagonist in

your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving HC-067047 hydrochloride?

A1: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing

stock solutions of HC-067047 hydrochloride.[1][2] It is soluble in DMSO up to 100 mM.[1]

Ethanol can also be used, with a solubility of up to 25 mM. The compound is generally

considered insoluble in water.[2] For in vivo experiments, specific formulations involving

solvents like PEG300, Tween 80, and saline may be required.[2][3]

Q2: How should I store the solid HC-067047 hydrochloride compound?

A2: The solid compound is stable for years when stored under appropriate conditions. For long-

term storage, -20°C is recommended, with a stability of at least 3-4 years.[2][4] Some suppliers

also indicate storage at +4°C or room temperature is acceptable for shorter periods.[1]

Q3: What are the recommended storage conditions for HC-067047 hydrochloride stock

solutions?
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A3: To maintain the integrity of your stock solution, it is crucial to store it at low temperatures.

Storage at -20°C is generally recommended, with stability reported for up to one to six months.

[1][2] For longer-term storage of up to one or even two years, -80°C is advised.[2][5] It is best

practice to aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw

cycles.[2][5]

Q4: Can I store my working solutions?

A4: It is highly recommended to prepare working solutions fresh on the day of use.[1] If storage

is necessary, it should be for a minimal duration at -20°C. For in vivo preparations, it is often

recommended to use the solution immediately after preparation.[2]

Q5: I see precipitation in my stock solution after thawing. What should I do?

A5: If you observe precipitation after thawing your stock solution, gently warm the vial and

vortex or sonicate until the precipitate redissolves completely.[5] Ensure the solution is clear

before use. To minimize this issue, consider preparing smaller aliquots to avoid the need for

repeated freeze-thaw cycles.
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Issue Potential Cause Recommended Action

Inconsistent or unexpected

experimental results

Degradation of HC-067047

hydrochloride in solution.

- Prepare fresh stock and

working solutions. - Ensure

proper storage conditions for

both solid compound and

solutions (see tables below). -

Avoid repeated freeze-thaw

cycles by preparing single-use

aliquots.

Precipitate formation in stock

solution upon thawing

Poor solubility at lower

temperatures or solvent

evaporation.

- Gently warm the solution and

vortex or sonicate to

redissolve. - Ensure vials are

properly sealed to prevent

solvent evaporation. - Before

use, always visually inspect

the solution to ensure it is

precipitate-free.[1]

Difficulty dissolving the

compound

Use of an inappropriate

solvent or moisture absorption

by DMSO.

- Use fresh, anhydrous DMSO

for preparing stock solutions as

moisture can reduce solubility.

[2] - Refer to the solubility data

table for appropriate solvents

and concentrations.

Quantitative Data Summary
Solubility Data
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Solvent Concentration Reference

DMSO up to 100 mM [1]

DMSO 94 mg/mL (~199 mM) [2]

DMSO 50 mg/mL

DMSO 15 mg/mL [4]

Ethanol up to 25 mM

Ethanol 5 mg/mL [2]

Ethanol 1 mg/mL [4]

DMF 20 mg/mL [4]

DMF:PBS (pH 7.2) (1:2) 0.33 mg/mL [4]

Water Insoluble [2]

Storage and Stability
Form

Storage

Temperature
Duration Reference

Solid -20°C ≥ 4 years [4]

Solid -20°C 3 years [2][3]

Solid +4°C 2 years [3]

Solid Room Temperature Stable for shipping [1]

Solution (in solvent) -80°C 1 year [2]

Solution (in solvent) -80°C 2 years [5]

Solution (in solvent) -20°C up to 6 months

Solution (in solvent) -20°C 1 month [1][2][3]

Experimental Protocols
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Protocol for Preparing a 10 mM Stock Solution in DMSO
Weighing: Accurately weigh the required amount of HC-067047 hydrochloride powder using

a calibrated analytical balance. The molecular weight of HC-067047 hydrochloride is

approximately 507.98 g/mol .

Solvent Addition: In a sterile microcentrifuge tube or vial, add the appropriate volume of

anhydrous DMSO to the weighed powder to achieve a final concentration of 10 mM.

Dissolution: Vortex the solution until the compound is completely dissolved. Gentle warming

or sonication can be used to aid dissolution if necessary.

Aliquoting: Dispense the stock solution into single-use, light-protected aliquots.

Storage: Store the aliquots at -20°C or -80°C for long-term storage.

Visualized Workflows and Pathways

Experimental Workflow for HC-067047 Hydrochloride

Solution Preparation

Storage

Experimentation

Weigh HC-067047 HCl Dissolve in Anhydrous DMSO Aliquot into Single-Use Vials

Store at -20°C (Short-term)< 6 months

Store at -80°C (Long-term)
> 6 months

Thaw Aliquot Prepare Working Solution Perform Assay

Click to download full resolution via product page

Caption: Recommended workflow for preparing and using HC-067047 hydrochloride
solutions.
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Mechanism of Action of HC-067047 Hydrochloride

HC-067047 Hydrochloride

TRPV4 Channel

Antagonist

Ca²⁺ Influx

Inhibition

Downstream Cellular Responses

Modulation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1488082#hc-067047-hydrochloride-stability-in-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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